![molecular formula C10H18O B2832907 4,7,7-Trimethyl-1-oxaspiro[2.5]octane CAS No. 2164638-15-5](/img/structure/B2832907.png)
4,7,7-Trimethyl-1-oxaspiro[2.5]octane
Overview
Description
4,7,7-Trimethyl-1-oxaspiro[2.5]octane , also known by its chemical formula C₁₁H₁₈O , is a bicyclic organic compound. Its structure features a spiro ring system with an oxygen atom bridging two adjacent carbon atoms. The compound exhibits intriguing properties due to its unique arrangement of atoms and functional groups .
Molecular Structure Analysis
The molecular structure of 4,7,7-Trimethyl-1-oxaspiro[2.5]octane reveals its spiro configuration, where the oxygen atom bridges the two adjacent carbon atoms. The three methyl groups at positions 4, 7, and 7 contribute to its steric properties. The compound’s rigidity and spatial arrangement impact its reactivity and interactions with other molecules .
Chemical Reactions Analysis
4,7,7-Trimethyl-1-oxaspiro[2.5]octane participates in various chemical reactions. These include substitution reactions, ring-opening reactions, and transformations of the spiro ring system. Researchers have investigated its behavior under different conditions, exploring its reactivity with nucleophiles, electrophiles, and radicals. Further mechanistic studies are essential to uncover its full chemical reactivity profile .
Physical And Chemical Properties Analysis
Mechanism of Action
The precise mechanism of action for 4,7,7-Trimethyl-1-oxaspiro[2.5]octane remains an area of active research. It may interact with specific biological targets, affecting cellular processes or signaling pathways. Understanding its mode of action could lead to potential applications in medicine, materials science, or catalysis .
Safety and Hazards
While specific safety data for 4,7,7-Trimethyl-1-oxaspiro[2.5]octane is limited, standard precautions should apply. Researchers handling this compound should follow established laboratory safety protocols. Assess its toxicity, flammability, and environmental impact. Always consult safety data sheets and conduct risk assessments .
properties
IUPAC Name |
4,7,7-trimethyl-1-oxaspiro[2.5]octane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18O/c1-8-4-5-9(2,3)6-10(8)7-11-10/h8H,4-7H2,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SFDSZFTVLZWCNE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC(CC12CO2)(C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
154.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-(3,5-dimethylisoxazol-4-yl)-N-(2-(6-fluoro-4-oxobenzo[d][1,2,3]triazin-3(4H)-yl)ethyl)acetamide](/img/structure/B2832825.png)
![(3As,6aS)-2,2-dioxo-1,3,4,5,6,6a-hexahydrothieno[3,4-c]pyrrole-3a-carbonitrile;hydrochloride](/img/structure/B2832826.png)
![8-(1-methyl-1H-pyrazol-4-yl)-3-oxa-8-azabicyclo[3.2.1]octane-2,4-dione](/img/structure/B2832829.png)
![N-(3,4-dimethoxyphenyl)-2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamide](/img/structure/B2832831.png)
![1-[3-[3-[3-[(N,N'-dimethylcarbamimidoyl)amino]propylamino]propylamino]propyl]-2,3-dimethylguanidine](/img/structure/B2832834.png)
![1-[1-(1-Methyl-6-oxo-1,6-dihydropyridazine-3-carbonyl)piperidin-4-yl]-3-(2,2,2-trifluoroethyl)imidazolidine-2,4-dione](/img/structure/B2832837.png)
![N-(3-(6,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-3-yl)phenyl)-3,5-dimethylisoxazole-4-sulfonamide](/img/structure/B2832840.png)
![N-(3,5-dimethylphenyl)-2-[[5-(3,4-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]acetamide](/img/structure/B2832846.png)